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Compound of Interest

Compound Name: 2,2'-Biphenyldiamine

Cat. No.: B072990 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive health and safety information for the handling and use of

2,2'-Biphenyldiamine (CAS No: 1454-80-4). The following sections detail the toxicological

profile, hazard identification, safe handling procedures, and emergency protocols. All

quantitative data is summarized in tables for clarity, and detailed experimental methodologies

for key toxicological assessments are provided.

Section 1: Chemical Identification and
Physicochemical Properties
2,2'-Biphenyldiamine, also known as 2,2'-Diaminobiphenyl, is a solid organic compound.[1]

Key physicochemical properties are summarized in the table below.

Property Value Reference

Molecular Formula C₁₂H₁₂N₂ [1][2]

Molecular Weight 184.24 g/mol [2]

Appearance Solid, Off-White Clear Liquid [1]

CAS Number 1454-80-4 [1][2]
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Section 2: Hazard Identification and Classification
2,2'-Biphenyldiamine is classified as a hazardous substance. The GHS classification, as

aggregated from multiple sources, is presented below.

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Serious Eye Damage/Eye

Irritation
Category 1

H318: Causes serious eye

damage

Hazardous to the Aquatic

Environment, Acute Hazard
Category 1 H400: Very toxic to aquatic life

Signal Word: Danger[2]

Hazard Pictograms:

Corrosion (for serious eye damage)[2]

Exclamation Mark (for acute oral toxicity)

Environment (for aquatic toxicity)[2]

Section 3: Toxicological Data
While specific quantitative toxicological data such as LD50 values for 2,2'-Biphenyldiamine
are not readily available in the public domain, the GHS classification indicates a moderate

acute oral toxicity. The primary hazards are severe eye damage and high toxicity to aquatic life.

[2]

A study conducted on a similar substance following the OECD Test Guideline 404 for acute

dermal irritation/corrosion on New Zealand White rabbits showed no signs of dermal irritation or

corrosion after a 4-hour semi-occlusive application. The skin irritation score was reported as

"0.00" for all animals.[3]

Section 4: Experimental Protocols
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Detailed methodologies for key toxicological assessments are outlined below. These are based

on internationally recognized OECD guidelines.

Acute Dermal Irritation/Corrosion (Based on OECD Test
Guideline 404)
This test evaluates the potential of a substance to cause skin irritation or corrosion.

Experimental Workflow:
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Animal Preparation

Test Substance Application

Exposure and Observation

Select healthy young adult albino rabbits

Acclimatize animals to laboratory conditions

Clip fur from the dorsal area of the trunk (approx. 10cm x 15cm) ~24 hours before the test

Apply 0.5 g of the solid test substance to a small area (~6 cm²) of skin

Moisten the substance with a small amount of water to ensure good contact

Cover with a gauze patch and semi-occlusive dressing

4-hour exposure period

Remove the patch and wash the treated area

Observe and grade skin reactions at 1, 24, 48, and 72 hours post-removal

Score for erythema/eschar and edema formation

Click to download full resolution via product page

Caption: Workflow for OECD 404 Acute Dermal Irritation Test.
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Methodology Details:

Test Animal: Healthy young adult albino rabbit.

Dose: 0.5 g of the solid substance is applied to the skin.

Application: The substance is applied to a small area of clipped skin and covered with a

gauze patch and a semi-occlusive dressing for a 4-hour exposure period.

Observation: The skin is examined for erythema (redness) and edema (swelling) at 1, 24, 48,

and 72 hours after patch removal. The severity of the reactions is scored.

Results: The study on a similar substance reported no mortality or treatment-related clinical

signs, and all animals showed normal body weight gain. No dermal irritation or corrosion was

observed.[3]

Acute Eye Irritation/Corrosion (Based on OECD Test
Guideline 405)
This test is designed to determine the potential of a substance to cause eye irritation or serious

eye damage.

Experimental Workflow:
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Animal Preparation

Test Substance Application

Observation and Scoring

Select healthy young adult albino rabbits with no pre-existing eye defects

Acclimatize animals to laboratory conditions

Instill 0.1 g of the solid test substance into the conjunctival sac of one eye

Gently hold the eyelids together for one second

The other eye remains untreated as a control

Examine eyes at 1, 24, 48, and 72 hours after instillation

Score lesions of the cornea, iris, and conjunctiva

Continue observations up to 21 days to assess reversibility

Click to download full resolution via product page

Caption: Workflow for OECD 405 Acute Eye Irritation Test.

Methodology Details:

Test Animal: Healthy young adult albino rabbit.

Dose: 0.1 g of the solid substance.

Application: The substance is placed in the conjunctival sac of one eye. The other eye

serves as a control.
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Observation: The eyes are examined at 1, 24, 48, and 72 hours after application for signs of

corneal opacity, iritis, and conjunctival redness and swelling. Observations may continue for

up to 21 days to assess the reversibility of any effects.

Section 5: Safe Handling and Storage
Engineering Controls:

Use in a well-ventilated area.[3]

Employ explosion-proof general and local exhaust ventilation.[3]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[4]

In situations with a potential for splashing, a face shield should also be worn.[5]

Skin Protection: Wear protective gloves and clothing to prevent skin contact.[4]

Respiratory Protection: If dusts are generated, use a NIOSH/MSHA or European Standard

EN 149 approved respirator.[4]

Handling Procedures:

Avoid contact with skin and eyes.[4]

Avoid breathing dust.[4]

Wash hands thoroughly after handling.[4]

Do not eat, drink, or smoke when using this product.[4]

Take precautionary measures against static discharge.[3]

Use only non-sparking tools.[3]

Storage:

Keep in a dry, cool, and well-ventilated place.[4]
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Keep container tightly closed.[4]

Store locked up.[4]

Incompatible Materials: Strong oxidizing agents.[4]

Section 6: Emergency Procedures
First Aid Measures

Exposure Type First Aid Action

Medical Attention

Inhalation Move to fresh air

Skin Contact Wash with plenty of soap and water

Eye Contact Rinse cautiously with water for several minutes

Ingestion Rinse mouth
Get medical advice/attention

Remove contaminated clothing and wash before reuse

Remove contact lenses, if present and easy to do

if symptoms occur

if irritation occurs

Immediately call a POISON CENTER or doctor

Click to download full resolution via product page

Caption: First Aid Procedures for 2,2'-Biphenyldiamine Exposure.

Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing. Call a physician or poison control center immediately.[3]

Skin Contact: Wash with plenty of soap and water. If skin irritation occurs, get medical

advice/attention. Take off contaminated clothing and wash before reuse.[3]

Eye Contact: Do not rub eyes. Immediately flush eyes with plenty of water for at least 15

minutes. Remove contact lenses, if present and easy to do. Continue rinsing. Get medical
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attention if irritation develops and persists.[3]

Ingestion: Rinse mouth. Get medical attention if symptoms occur.[3]

Firefighting Measures
Suitable Extinguishing Media: Water fog, foam, dry chemical powder, carbon dioxide (CO2).

[3]

Specific Hazards: May form combustible dust concentrations in air.[3]

Protective Equipment: Wear self-contained breathing apparatus and full protective gear.[4]

Accidental Release Measures
Personal Precautions: Immediately evacuate personnel to safe areas. Keep unnecessary

personnel away. Wear appropriate protective equipment.[3]

Environmental Precautions: Avoid release to the environment.[3]

Methods for Cleaning Up: Eliminate all ignition sources. Use only non-sparking tools. Avoid

dispersal of dust. For large spills, wet down with water and dike for later disposal. Collect

spillage.[3]

Section 7: Conclusion
2,2'-Biphenyldiamine is a chemical that requires careful handling due to its acute oral toxicity,

potential for serious eye damage, and high aquatic toxicity. Adherence to the safety protocols

outlined in this guide is essential to minimize risk to researchers and the environment. While

specific quantitative toxicity data is limited, the provided GHS classification and the results of a

dermal irritation study on a similar compound underscore the need for caution. Further

toxicological studies are warranted to fully characterize the safety profile of this compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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